1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-3-((4-methoxyphenyl)thio)propan-1-one

• IUPAC Name: 1-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(4-methoxyphenyl)sulfanylpropan-1-one
• InChI: InChI=1S/C21H22FN3O2S2/c1-27-16-3-5-17(6-4-16)28-13-8-20(26)24-9-11-25(12-10-24)21-23-18-7-2-15(22)14-19(18)29-21/h2-7,14H,8-13H2,1H3
• InChI Key: MPTWGJIXQOBOCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCCC(=O)N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C21H22FN3O2S2
• Molecular Weight: 431.6 g/mol

Description

1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-3-((4-methoxyphenyl)thio)propan-1-one is a useful research compound. Its molecular formula is C21H22FN3O2S2 and its molecular weight is 431.54. The purity is usually 95%.
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Scientific Research Applications

Dual Action Antidepressants

Research has indicated that derivatives similar to the compound , such as 3-[4-(aryl)piperazin-1-yl]-1-(benzo[b]thiophen-3-yl)propane derivatives, exhibit dual activity at 5-HT1A serotonin receptors and serotonin transporters. These compounds have been studied for their potential as new classes of antidepressant drugs. The specific derivatives demonstrated high nanomolar affinity for both the receptor and transporter, suggesting their potential efficacy as antidepressants with a dual mechanism of action (Martínez et al., 2001).

Antipsychotic Agents

A series of conformationally restricted butyrophenones bearing similar structural motifs were prepared and evaluated as potential antipsychotic agents. These compounds showed affinity for dopamine (D1, D2, D4) and serotonin (5-HT2A, 5-HT2B, 5-HT2C) receptors. The study suggested that certain derivatives could be effective as neuroleptic drugs, indicating a potential application in treating psychiatric disorders (Raviña et al., 2000).

Antimicrobial and Antiurease Activities

Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates containing various nuclei were synthesized and evaluated for their antimicrobial, antilipase, and antiurease activities. Some compounds in this class demonstrated good to moderate antimicrobial activity against tested microorganisms, and specific compounds exhibited antiurease and antilipase activities (Başoğlu et al., 2013).

Molecular Structure and Intermolecular Interactions

Studies on closely related 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines, which share structural similarities with the target compound, have shown that despite similar molecular structures, these compounds exhibit different intermolecular interactions. This research provides insights into how subtle changes in molecular structure can affect the physical properties and potentially the pharmacokinetics of such compounds (Mahesha et al., 2019).